Cas no 1850960-84-7 (2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)-)

• Product Name: 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)-
• CAS No: 1850960-84-7
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5291743
• Update Time: 2025-07-15

2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)-

• Inchi： 1S/C14H21NO2S/c15-8-10-18-12-14(16)7-4-9-17-11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12,15H2
• InChI Key： DHNUKWKTPMABJG-UHFFFAOYSA-N
• SMILES： C(SCCN)C(=O)CCCOCC1=CC=CC=C1

Additional information on 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)-

Professional Introduction to 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)- (CAS No. 1850960-84-7)

Compound 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)-, identified by its CAS number CAS No. 1850960-84-7, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural features, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)- incorporates several key functional groups, including a thioether moiety and a phenoxy group, which are strategically positioned to influence its reactivity and biological activity. The presence of these groups suggests that the compound may possess properties such as chelation capabilities, metabolic stability, and the ability to interact with biological targets in a specific manner. These attributes make it a valuable candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural diversity of organic compounds. The synthesis and characterization of 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)- represent a significant step forward in this direction. Researchers have been particularly intrigued by its potential to serve as a scaffold for designing molecules with enhanced pharmacological profiles. The compound's ability to undergo various chemical transformations while maintaining its core structural integrity offers a versatile platform for medicinal chemists.

The chemical properties of CAS No. 1850960-84-7 have been extensively studied to understand its behavior in different chemical environments. The thioether group, for instance, can participate in nucleophilic substitution reactions, while the phenoxy group may engage in hydrogen bonding interactions. These characteristics are crucial for determining how the compound will interact with biological systems. Additionally, the compound's solubility profile and stability under various conditions are critical factors that influence its suitability for pharmaceutical applications.

One of the most compelling aspects of 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)- is its potential as an intermediate in the synthesis of more complex molecules. The availability of reactive sites on its structure allows for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in drug development pipelines, where multiple iterations and modifications are often required to optimize efficacy and safety.

The latest research in this field has highlighted several promising applications of compounds like CAS No. 1850960-84-7. For instance, studies have shown that derivatives of this molecule may exhibit anti-inflammatory and antioxidant properties, making them attractive candidates for treating chronic diseases associated with oxidative stress. Furthermore, preliminary investigations suggest that certain analogs could have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis methodologies employed for preparing 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)- have also been refined over time to improve yield and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled chemists to construct the desired framework with high precision. These advancements not only facilitate the production of the compound but also open up new avenues for exploring its derivatives.

In conclusion, CAS No. 1850960-84-7, or more specifically 2-Pentanone, 1-[(2-aminoethyl)thio]-5-(phenylmethoxy)-, represents a fascinating subject of study with significant implications for pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in the advancement of medicinal chemistry.